Cas no 2490412-85-4 (2-(trifluoromethyl)pyridin-4-amine hydrochloride)

• Product Name: 2-(trifluoromethyl)pyridin-4-amine hydrochloride
• CAS No: 2490412-85-4
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• MDL: MFCD32203994
• CID: 5461626
• PubChem ID: 145722486
• Update Time: 2025-06-15

2-(trifluoromethyl)pyridin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(trifluoromethyl)pyridine HCl
• 2-(Trifluoromethyl)pyridin-4-amine hydrochloride
• 2-(trifluoromethyl)pyridin-4-amine;hydrochloride
• Z4345226502
• 4-Pyridinamine, 2-(trifluoromethyl)-, hydrochloride (1:1)
• 2-(trifluoromethyl)pyridin-4-amine hydrochloride

• MDL： MFCD32203994
• Inchi： 1S/C6H5F3N2.ClH/c7-6(8,9)5-3-4(10)1-2-11-5;/h1-3H,(H2,10,11);1H
• InChI Key： GRSBFRKGUWTUOQ-UHFFFAOYSA-N
• SMILES： Cl.FC(C1C=C(C=CN=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 134
• Topological Polar Surface Area: 38.9

Additional information on 2-(trifluoromethyl)pyridin-4-amine hydrochloride

Introduction to 2-(trifluoromethyl)pyridin-4-amine hydrochloride (CAS No. 2490412-85-4)

2-(trifluoromethyl)pyridin-4-amine hydrochloride, identified by the CAS number 2490412-85-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural and electronic properties due to the presence of a trifluoromethyl group and an amine substituent at the 4-position of the pyridine ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development.

The trifluoromethyl group is a key feature of this molecule, contributing to its lipophilicity and metabolic stability, which are highly desirable properties in medicinal chemistry. This group influences the electronic distribution across the molecule, affecting its reactivity and interaction with biological targets. The amine functionality at the 4-position provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, pyridine derivatives have garnered considerable attention in the pharmaceutical industry due to their broad spectrum of biological activities. Researchers have been exploring their potential in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif of 2-(trifluoromethyl)pyridin-4-amine hydrochloride has shown promise in preclinical studies as a scaffold for developing novel small-molecule drugs.

One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. The presence of both the trifluoromethyl and amine groups allows for diverse functionalization strategies, enabling chemists to modify its pharmacokinetic and pharmacodynamic properties. For instance, replacing or altering these substituents can fine-tune binding affinity, selectivity, and metabolic clearance, which are critical factors in drug design.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of new drug candidates derived from pyridine scaffolds. Computational modeling has been particularly useful in predicting the binding modes of 2-(trifluoromethyl)pyridin-4-amine hydrochloride with target proteins, providing insights into its potential as a lead compound. These studies have highlighted its interactions with enzymes and receptors involved in disease pathways, underscoring its therapeutic relevance.

The synthesis of 2-(trifluoromethyl)pyridin-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key synthetic routes often involve nucleophilic substitution reactions on halogenated pyridines or cross-coupling reactions to introduce the desired substituents. The use of advanced catalytic systems has improved yield and purity, making large-scale production feasible for research and industrial applications.

In academic research, this compound has been utilized in various mechanistic studies to understand the role of fluorinated aromatic systems in drug action. Its stability under different conditions makes it an excellent model for studying fluorine effects on molecular interactions. Additionally, its amine group serves as a versatile handle for conjugation with other biomolecules, such as peptides or nucleotides, expanding its utility in biopharmaceutical applications.

The pharmaceutical industry has shown particular interest in derivatives of 2-(trifluoromethyl)pyridin-4-amine hydrochloride due to their potential therapeutic benefits. Preclinical data suggest that compounds incorporating this scaffold exhibit inhibitory activity against key enzymes implicated in cancer progression. Furthermore, their ability to cross the blood-brain barrier has opened avenues for treating neurological disorders.

As research continues to uncover new biological targets and mechanisms, the demand for specialized intermediates like 2-(trifluoromethyl)pyridin-4-amine hydrochloride is expected to grow. Innovations in synthetic methodologies will further enhance access to these valuable compounds, facilitating faster development cycles for new drugs. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that address unmet medical needs.

The safety profile of 2-(trifluoromethyl)pyridin-4-amine hydrochloride is another critical consideration in its development as a pharmaceutical agent. Extensive toxicological studies are conducted to assess its potential side effects and ensure safe usage. These studies provide essential data for regulatory submissions and guide dosing regimens in future clinical trials.

In conclusion,2-(trifluoromethyl)pyridin-4-amine hydrochloride (CAS No. 2490412-85-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate with broad applications in drug discovery and development. As research progresses, this compound is likely to play an increasingly important role in addressing complex diseases through innovative therapeutic strategies.